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Compound of Interest

Compound Name: WAY-604440

Cat. No.: B5690410 Get Quote

For Immediate Release

This technical guide serves as a centralized resource for researchers, scientists, and drug

development professionals interested in the bioactive molecule WAY-604440. While publicly

available information on this compound is limited, this document compiles its fundamental

chemical properties.

Core Compound Identification
A critical first step in the characterization of any chemical entity is the precise identification

through standardized nomenclature. For WAY-604440, the following identifiers have been

confirmed:

Identifier Value

CAS Number 501113-03-7[1][2]

Molecular Formula C₁₆H₁₃ClN₄OS[1][2]

At present, detailed experimental data, including comprehensive protocols and specific

signaling pathway involvement for WAY-604440, is not extensively documented in publicly

accessible scientific literature. The compound is noted as an "active molecule" and is available

through various chemical suppliers, suggesting its potential use in high-throughput screening
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and other research applications. However, the primary biological target and mechanism of

action remain to be fully elucidated in peer-reviewed publications.

Further research and publication of experimental findings will be necessary to populate a more

in-depth understanding of WAY-604440's pharmacological profile and its effects on cellular

signaling. As new data emerges, this guide will be updated to reflect the evolving knowledge

base surrounding this compound. Researchers in possession of relevant data are encouraged

to contribute to the scientific community through publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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